Cas no 1785261-45-1 (2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one)

• Product Name: 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one
• CAS No: 1785261-45-1
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5290632
• Update Time: 2026-03-10

2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrano[4,3-d]pyrimidin-4-one, 2-chloro-3,5,7,8-tetrahydro-
• 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one

• Inchi： 1S/C7H7ClN2O2/c8-7-9-5-1-2-12-3-4(5)6(11)10-7/h1-3H2,(H,9,10,11)
• InChI Key： KJDFSSHZZUZUCO-UHFFFAOYSA-N
• SMILES： C1(Cl)NC(=O)C2COCCC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyrimidines

Additional information on 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one

Exploring the Potential of 2-Chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one (CAS No. 1785261-45-1) in Modern Chemistry

The compound 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one (CAS No. 1785261-45-1) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique pyrano[4,3-d]pyrimidin-4-one core structure, this compound offers a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to the growing demand for innovative small-molecule drugs targeting various diseases.

One of the key structural features of 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one is the presence of a chlorine atom at the 2-position, which can significantly influence its reactivity and biological activity. This modification makes it an attractive intermediate for further chemical transformations, particularly in the synthesis of more complex molecules. The pyrano[4,3-d]pyrimidin-4-one framework is known for its ability to interact with various biological targets, making it a valuable building block in pharmaceutical research.

Recent studies have highlighted the potential of 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one in the development of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The compound's ability to modulate enzyme activity has sparked interest in its use for designing next-generation therapeutics. Additionally, its structural similarity to naturally occurring purine derivatives suggests potential applications in antiviral and antimicrobial research, areas that are currently at the forefront of global health discussions.

The synthesis of 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Researchers are continuously exploring more efficient synthetic routes to this compound, as it serves as a key intermediate for many biologically active molecules. The growing interest in green chemistry has also led to investigations into environmentally friendly methods for producing this valuable scaffold.

From a commercial perspective, the demand for 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one (CAS No. 1785261-45-1) has been steadily increasing, particularly from pharmaceutical companies engaged in drug discovery programs. The compound's versatility and potential applications in addressing unmet medical needs make it a valuable asset in the chemical industry. Suppliers and manufacturers are responding to this demand by ensuring consistent quality and scalability of production.

In the context of current research trends, 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one is being investigated for its potential role in addressing some of the most pressing health challenges. Its structural features make it particularly interesting for researchers working on targeted therapies and personalized medicine approaches. The compound's ability to serve as a molecular scaffold for diverse biological activities positions it as a promising candidate for future drug development efforts.

Quality control and characterization of 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one are critical aspects of its application in research and development. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the identity and purity of this compound. These rigorous quality standards ensure that researchers can rely on consistent material for their investigations and development projects.

The future prospects for 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one (CAS No. 1785261-45-1) appear bright, with ongoing research exploring its potential in various therapeutic areas. As the scientific community continues to uncover new biological targets and mechanisms of action, the value of this versatile scaffold is likely to increase. Its combination of synthetic accessibility and biological relevance makes it an important tool in modern drug discovery pipelines.

For researchers and industry professionals seeking more information about 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one, it's important to consult reliable sources and suppliers who can provide detailed technical data and support. The compound's specialized nature requires careful handling and expertise in its application, making collaboration with experienced partners valuable for successful research outcomes.

In conclusion, 2-chloro-3H,4H,5H,7H,8H-pyrano[4,3-d]pyrimidin-4-one represents an exciting area of research in contemporary medicinal chemistry. Its unique structural features and potential biological activities make it a compound worth watching as new applications and derivatives continue to emerge in scientific literature and patent filings. The ongoing exploration of this molecule's capabilities underscores the dynamic nature of chemical research and its critical role in advancing human health.